Cas no 73163-53-8 (Sodium Cholate Hydrate)

• Product Name: Sodium Cholate Hydrate
• CAS No: 73163-53-8
• MF: C₂₄H₄₁NaO₆
• MW: 448.568519353867
• CID: 551799
• Update Time: 2025-04-19

Sodium Cholate Hydrate Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,7,12-trihydroxy-, sodium salt, monohydrate (1:1:1)
• CHOLIC ACID SODIUM SALT
• Cholicacid,sodiumsalthydrate
• SODIUM CHOLATE HYDRATE
• Sodium Cholate Monohydrate, Purified
• 3ALPHA,7ALPHA,12ALPHA-TRIHYDROXY-5BETA-CHOLAN-24-OIC ACID SODIUM SALT,HYDRATE
• 3α,7α,12α-Trihydroxy-5β-cholanic acid sodiuM salt
• Bile salt No. 3
• CHOLALIC ACID SODIUM SALT HYDRATE
• cholic acid sodium hydrate
• CHOLIC ACID SODIUM SALT pure
• CHOLIC ACID SODIUM SALT: HYDRATE
• Cholicacid,sodiumsalt,monohydrate
• SodiuM cholate
• Sodium Cholate Hydrate

• Inchi： 1S/C24H40O5.Na.H2O/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;;/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29);;1H2/q;+1;/p-1/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-;;/m1../s1
• InChI Key： MUVVIYFKOVLQHL-RCVKHMDESA-M
• SMILES： [Na+].O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)[O-])[C@]21C)O)O.O

Computed Properties

• Exact Mass: 448.28000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4

Experimental Properties

• Solubility: H2O: 1 M at 20 °C, clear, yellow
• PSA: 110.05000
• LogP: 2.04970

Sodium Cholate Hydrate Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Other Chemical Reagents Organic Metal Reagents